Cas no 87292-03-3 (Decane, 1-bromo-10-(1,1-dimethylethoxy)-)

• Product Name: Decane, 1-bromo-10-(1,1-dimethylethoxy)-
• CAS No: 87292-03-3
• MF: C₁₄H₂₉BrO
• MW: 293.283464193344
• CID: 657917
• PubChem ID: 10935238
• Update Time: 2025-05-26

Decane, 1-bromo-10-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Decane, 1-bromo-10-(1,1-dimethylethoxy)-
• 1-bromo-10-[(2-methylpropan-2-yl)oxy]decane
• DTXSID70448970
• 1-BROMO-10-(TERT-BUTOXY)DECANE
• 87292-03-3
• EN300-37080519

• Inchi： 1S/C14H29BrO/c1-14(2,3)16-13-11-9-7-5-4-6-8-10-12-15/h4-13H2,1-3H3
• InChI Key： QVHWZTMGKJDPGL-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCOC(C)(C)C

Computed Properties

• Exact Mass: 292.14018g/mol
• Monoisotopic Mass: 292.14018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2Ų

Additional information on Decane, 1-bromo-10-(1,1-dimethylethoxy)-

Introduction to Decane, 1-bromo-10-(1,1-dimethylethoxy)- (CAS No. 87292-03-3)

Decane, 1-bromo-10-(1,1-dimethylethoxy)-, identified by its CAS number 87292-03-3, is a specialized organic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of brominated decanes, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The unique structural features of this compound, particularly the presence of a bromine atom at the 1-position and a 1,1-dimethylethoxy group at the 10-position, make it a valuable building block for constructing more complex chemical entities.

The< strong>1-bromo substituent on the decane backbone provides a reactive site for further functionalization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to introduce specific pharmacophores into larger molecular frameworks. The< strong>1,1-dimethylethoxy group, on the other hand, serves as a protecting group or a directing group in various synthetic transformations. Its steric bulk and electronic properties can influence the reactivity of adjacent functional groups, making it a versatile tool in synthetic organic chemistry.

In recent years, there has been growing interest in the development of novel brominated hydrocarbons due to their applications in pharmaceuticals, agrochemicals, and materials science. The compound< strong>Decane, 1-bromo-10-(1,1-dimethylethoxy)- has been studied for its potential use in the synthesis of antiviral and anticancer agents. Researchers have explored its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems, respectively. These types of compounds are known to exhibit a wide range of biological activities.

The< strong>CAS number 87292-03-3 is a critical identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized numbering system facilitates database searches and helps in tracking the compound's usage across different research projects. The structural elucidation of Decane, 1-bromo-10-(1,1-dimethylethoxy)- has been achieved through various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods provide detailed insights into the compound's molecular structure and purity.

One of the most intriguing aspects of this compound is its role as a precursor in the synthesis of more complex molecules. For instance, it has been used to prepare derivatives that exhibit potent biological activity. In particular, researchers have investigated its potential as a scaffold for developing new drugs targeting infectious diseases and cancer. The< strong>bromine atom at the 1-position allows for further modifications via palladium-catalyzed reactions, enabling the introduction of aryl or heteroaryl groups at various positions along the carbon chain.

The< strong>1,1-dimethylethoxy group adds an additional layer of functionality that can be exploited in synthetic strategies. This protecting group can be removed under specific conditions, allowing access to other reactive sites on the molecule. Such flexibility is highly valuable in multi-step syntheses where selective functionalization is required. Moreover, the presence of both bromine and ether functionalities makes this compound an attractive candidate for studying regioselective reactions and reaction mechanisms.

In terms of industrial applications, Decane, 1-bromo-10-(1,1-dimethylethoxy)- has found use in the production of specialty chemicals and fine intermediates. Its synthesis involves well-established organic transformations that highlight its importance as a commercial chemical product. The demand for high-purity compounds like this one continues to grow as pharmaceutical companies seek novel starting materials for drug development.

The compound's stability under various storage conditions is another critical factor that contributes to its utility in research and industry. Proper handling and storage protocols ensure that its reactivity remains consistent over time, allowing researchers to rely on its properties for their experiments. Additionally, its compatibility with standard laboratory equipment makes it accessible for use in both academic and industrial settings.

In conclusion, Decane, 1-bromo-10-(1,1-dimethylethoxy)- (CAS No. 87292-03-3) is a versatile organic compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for constructing complex bioactive molecules. The ongoing studies on its reactivity and synthetic utility underscore its importance in advancing chemical synthesis and drug development efforts worldwide.